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Compound of Interest

Compound Name: Azoxystrobin-d4

Cat. No.: B583907 Get Quote

This guide provides an objective comparison of the performance of azoxystrobin with other key

strobilurin fungicides, including pyraclostrobin, trifloxystrobin, and kresoxim-methyl. It is

intended for researchers, scientists, and professionals in drug development, offering a

synthesis of experimental data, detailed methodologies, and visual representations of key

biological and experimental processes.

Introduction to Strobilurin Fungicides
Strobilurin fungicides, also known as QoI (Quinone outside Inhibitors), are a critical class of

antifungals used in modern agriculture.[1] Modeled after a substance produced by the

mushroom Strobilurus tenacellus, these synthetic compounds are prized for their broad-

spectrum activity.[2] Their primary mode of action is the inhibition of mitochondrial respiration in

fungi by binding to the Qo site of the cytochrome bc1 complex (Complex III), which blocks

electron transfer and halts ATP synthesis, ultimately leading to fungal cell death.[2][3][4] This

specific, single-site mode of action, however, makes them susceptible to the development of

fungal resistance.[2][3]

This guide focuses on comparing the efficacy and characteristics of four prominent strobilurins:

azoxystrobin, pyraclostrobin, trifloxystrobin, and kresoxim-methyl.

Mechanism of Action and Resistance Pathway
The efficacy of all strobilurin fungicides is rooted in their ability to disrupt the fungal

mitochondrial electron transport chain. The following diagram illustrates this shared
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mechanism.

Strobilurins inhibit fungal respiration by blocking the Qo site on Complex III.
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Caption: Mechanism of action for strobilurin fungicides.

A significant challenge in the sustained use of strobilurins is the development of resistance,

often through a single point mutation in the fungal cytochrome b gene.
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The G143A mutation in the cytochrome b gene leads to strobilurin resistance.
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Caption: Development of fungicide resistance via the G143A mutation.
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The relative performance of strobilurin fungicides can vary significantly based on the target

pathogen, crop, and environmental conditions. The following tables summarize key

comparative data from published studies.

Table 1: In Vitro Efficacy against Ascochyta rabiei
This table presents the half maximal effective concentration (EC50) values, indicating the

concentration of fungicide required to inhibit 50% of conidial germination. Lower values denote

higher potency.

Fungicide Mean EC50 (µg/ml)
EC50 Range
(µg/ml)

Data Source

Pyraclostrobin 0.0023 0.0012 - 0.0033 [5]

Azoxystrobin 0.0272 0.0182 - 0.0338 [5]

Data from a study on

51 baseline isolates of

Ascochyta rabiei.

Table 2: Field Efficacy against Cercospora Leaf Spot in
Sugar Beet
This table summarizes the findings of a multi-year field study comparing the efficacy of four

strobilurin fungicides.

Fungicide
Relative Efficacy
Ranking

Observed
Performance

Data Source

Trifloxystrobin 1 (Most Efficient)
Consistently high

disease control
[6][7]

Pyraclostrobin 2 Good disease control [6][7]

Azoxystrobin 3 Modest to poor control [6][7]

Kresoxim-methyl 4 (Least Efficient) Poor disease control [6][7]
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Table 3: General Characteristics and Properties
This table provides a qualitative comparison of key properties that influence field performance

and application strategy.

Feature
Azoxystrobi
n

Pyraclostro
bin

Trifloxystro
bin

Kresoxim-
methyl

Data
Source(s)

Systemicity

Fully

systemic,

xylem-mobile

Locally

systemic,

translaminar

Translaminar,

surface

redistribution

(vapor)

Translaminar,

some xylem

mobility

[1][8]

Preventive

Activity
Strong Strong

Strong

(mainly

preventive)

Strong [1][8]

Curative

Activity
Moderate

Slightly

stronger than

Azoxystrobin

Limited Limited [1][8]

Disease

Spectrum
Very Broad Broad Broad

Broad (esp.

powdery

mildew)

[8][9]

Residual

Activity

Long-lasting

(>15 days)

Long-lasting

(>15 days)

Long-lasting

(>15 days)

Shorter (10-

14 days)
[1][8]

Plant Health

Benefits
Moderate

Strong

(stress

tolerance)

Moderate

Moderate

(delays

senescence)

[1][10]

Experimental Protocols
Reproducible and robust experimental design is fundamental to evaluating fungicide efficacy.

Below are summaries of methodologies employed in key comparative studies.

Protocol 1: Field Efficacy Trial for Cercospora Leaf Spot
in Sugar Beet
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This protocol is based on the methodology used to generate the data in Table 2.

Objective: To determine the field efficacy of azoxystrobin, kresoxim-methyl, pyraclostrobin,

and trifloxystrobin against Cercospora beticola.

Experimental Design: A 2-year field experiment was conducted.

Treatments:

Fungicides: Azoxystrobin, kresoxim-methyl, pyraclostrobin, trifloxystrobin.

Application Rates: Each fungicide was tested at three different doses: 100, 150, and 200 g

active ingredient per hectare (a.i. ha⁻¹).[6]

Control Groups: Untreated control plots were included for comparison.

Standard Fungicides: Difenoconazole (150 g a.i. ha⁻¹) and chlorothalonil (1,500 g a.i.

ha⁻¹) were included as standard treatments.[6]

Application:

A total of six spray applications were carried out per treatment throughout the season.[6]

Data Collection & Analysis:

Disease severity was assessed periodically.

The Area Under the Disease Progress Curve (AUDPC) was calculated to quantify disease

development over time.

Yield components, such as sucrose yield, were measured at harvest.

Statistical analysis (e.g., ANOVA) was used to determine significant differences between

treatments (P < 0.05).[6]

Protocol 2: Generalized Workflow for Cereal Fungicide
Efficacy Trials
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This workflow is a composite based on standard agricultural research protocols, such as those

from the Agriculture and Horticulture Development Board (AHDB).[11][12]

Planning Phase

Field Phase

Analysis Phase

1. Trial Design & Setup

2. Site Selection & Variety Choice
(Target specific disease)

3. Treatment Application
(e.g., T1 at GS31, T2 at GS39)

4. Inoculation (if required)
(Artificial inoculation for sporadic diseases)

5. Disease Assessment
(Regular visual scoring, % leaf area affected)

6. Data Collection
(Disease severity, yield, grain quality)

7. Statistical Analysis
(ANOVA, dose-response curves)

8. Efficacy Determination & Reporting
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Caption: A generalized workflow for fungicide efficacy trials in cereals.

Conclusion
The comparative efficacy of strobilurin fungicides is multifaceted. While all share a common

mode of action, their physicochemical properties lead to distinct performance profiles.

Azoxystrobin is characterized by its broad disease spectrum and excellent systemic

movement within the plant, making it highly effective for preventive applications requiring

long-lasting control.[1][8]

Pyraclostrobin demonstrates high intrinsic activity and provides additional plant health

benefits, such as enhanced stress tolerance, making it a strong choice where crop vigor is a

key objective.[1][9]

Trifloxystrobin shows top-tier efficacy against certain diseases like Cercospora leaf spot and

has strong translaminar activity, but its systemic movement is limited.[6][7][8]

Kresoxim-methyl provides good control, particularly against powdery mildew, but generally

exhibits lower efficacy and shorter residual activity compared to the other strobilurins

discussed.[6][7][8]

The selection of a specific strobilurin should be guided by the target pathogen, crop type,

disease pressure, and resistance management strategies. To mitigate the high risk of

resistance, strobilurins should be used in rotation or combination with fungicides from different

FRAC groups.[3][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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